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Compound of Interest

Compound Name: RP 67580

Cat. No.: B1680019

Researchers and drug development professionals handling RP 67580 must adhere to strict
disposal procedures to ensure laboratory safety and environmental compliance. This document
provides essential, step-by-step guidance for the proper disposal of this potent and selective
NK1 receptor antagonist.

Immediate Safety and Disposal Plan

The primary step in the disposal of RP 67580, as with any laboratory chemical, is to consult
your institution's Environmental Health and Safety (EHS) department. Disposal regulations can
vary based on location and the specific nature of the waste (e.g., solid compound, in solution).

Key Disposal Steps:

o Consult Safety Data Sheet (SDS): Always refer to the manufacturer-provided SDS for
specific disposal instructions. While a generic SDS suggests that the material should be held
for appropriate disposal and not allowed to enter drains, the specific SDS for RP 67580 will
provide the most accurate guidance.

o Contact EHS: Inform your EHS office about the intent to dispose of RP 67580. They will
provide guidance on proper waste stream segregation, labeling, and pickup procedures.

e Segregate Waste: Do not mix RP 67580 waste with other chemical waste streams unless
explicitly instructed to do so by your EHS department. It should be collected in a designated,
properly labeled, and sealed container.
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e Proper Labeling: The waste container must be clearly labeled with the full chemical name "
(3aR,7aR)-Octahydro-2-[1-imino-2-(2-methoxyphenyl)ethyl]-7,7-diphenyl-4H-isoindol (RP
67580)" and any hazard symbols as indicated in the SDS.

e Secure Storage: Store the sealed waste container in a designated hazardous waste
accumulation area until it is collected by EHS or a licensed waste disposal contractor.

Chemical and Physical Properties

A summary of the key quantitative data for RP 67580 is provided in the table below. This
information is crucial for EHS professionals to determine the appropriate disposal method.

Property Value
Molecular Weight 438.57 g/mol
Formula C29H30N202
Purity >97% (HPLC)
Storage Temperature -20°C

Soluble to 100 mM in ethanol and to 50 mM in

Solubility
DMSO

Disposal Workflow

The following diagram outlines the procedural workflow for the proper disposal of RP 67580.
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(Start: Need to Dispose of RP 67580]

:

(Consult RP 67580 Safety Data Sheet (SDS))

:

[Contact Institutional Environmental Health & Safety (EHS)]

:

(Determine Correct Waste Stream with EHS)

:

Segregate RP 67580 Waste

:

Label Waste Container Clearly

:

(Store in Designated Hazardous Waste Area

:

(Arrange for EHS/Contractor Pickup)

(End of Disposal Process)

Click to download full resolution via product page

Caption: Disposal workflow for RP 67580.
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Experimental Protocols

Detailed methodologies for experiments involving RP 67580 should include a dedicated section
on waste disposal. This section should align with the procedures outlined above. All materials
that come into contact with RP 67580, including personal protective equipment (PPE),
contaminated glassware, and solutions, should be considered hazardous waste and disposed
of according to institutional protocols.

Note on Incompatible Materials: The generic safety information indicates that RP 67580 is
incompatible with strong acids/alkalis and strong oxidizing/reducing agents. Avoid mixing RP
67580 waste with these materials.

 To cite this document: BenchChem. [Proper Disposal of RP 67580: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680019#rp-67580-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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